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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pomarose is a high-impact captive odorant developed by Givaudan, prized for its unique and

powerful fruity-floral profile.[1][2][3][4][5][6] Chemically classified as a double-unsaturated

ketone, (2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one, it does not occur in nature.[2] Its distinctive

scent masterfully marries the crispness of apple with the elegance of rose, further nuanced with

notes of plum and raisin.[1][2] This multifaceted aroma makes Pomarose a versatile ingredient

in modern perfumery, capable of enhancing a wide range of fragrance families from fresh and

floral to rich and oriental compositions. Its stability and diffusive character contribute

significantly to the "bloom" and longevity of a fragrance.[7][8]

Chemical and Physical Properties
A comprehensive understanding of Pomarose's properties is essential for its effective

application in fragrance formulations.
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Property Value Reference

Chemical Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[2][7]

CAS Number 357650-26-1 [2][8]

Molecular Formula C11H18O [2][7]

Molar Mass 166.26 g/mol [2][7]

Appearance
Colorless to pale yellow clear

liquid (est.)
[8]

Boiling Point
236.15 °C @ 760.00 mm Hg

(est.)
[8]

Vapor Pressure
0.048000 mmHg @ 25.00 °C

(est.)
[8]

Solubility
Soluble in alcohol; Insoluble in

water
[8]

Odor Threshold 0.5 ng/L in air [2]

Olfactory Profile and Application
Pomarose's unique scent profile allows for its use in a variety of fragrance applications to

achieve different olfactive effects.
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Fragrance Family Application and Effect Example Perfumes

Fruity-Fresh

Enhances the juicy, vibrant top

notes, blending well with citrus,

pear, and peach. The floral

aspect adds a touch of

elegance and softness.

Marc Jacobs' Daisy Dream

Floral Bouquets

Enriches and deepens the

scent of traditional floral notes

like rose, jasmine, and peony,

while adding a modern, fresh

twist.

Chanel's Chance Eau Tendre

Gourmand & Oriental

Provides a bright, fruity

counterpoint to heavy notes

like vanilla, patchouli, and

amber, creating a more

balanced and dynamic

composition.

Lancôme's La Vie Est Belle

Woody & Spicy

Introduces a clean, crisp

sweetness that can soften the

boldness of spices and the

dryness of woods, creating a

harmonious balance.

Yves Saint Laurent's Mon

Paris

Experimental Protocols
I. Synthesis of Pomarose
The synthesis of Pomarose ((2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one) involves a multi-step

process. The key steps are outlined below, based on available literature.[2]

Step 1: Borontrifluoride-catalyzed addition

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and dropping

funnel, place methyl isopropyl ketone.
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Catalyst Addition: Add borontrifluoride etherate as a catalyst.

Reagent Addition: Slowly add 1-ethoxyprop-1-yne to the mixture while maintaining a

controlled temperature.

Reaction Monitoring: Monitor the reaction progress using Gas Chromatography (GC) until

the starting materials are consumed.

Work-up: Quench the reaction with an appropriate aqueous solution and extract the product,

ethyl 2,3,4-trimethylpent-2-enoate.

Purification: Purify the crude product by distillation under reduced pressure.

Step 2: Grignard reaction and in situ enolization

Grignard Reagent Preparation: Prepare propen-1-ylmagnesium bromide in a suitable ether

solvent (e.g., THF).

Reaction with Ester: Slowly add the purified ethyl 2,3,4-trimethylpent-2-enoate from Step 1 to

the Grignard reagent at a low temperature.

Enolization and Quenching: Allow the reaction to proceed, leading to the formation of the

enolate, followed by a careful quench with an aqueous acid solution.

Extraction and Purification: Extract the crude Pomarose with a suitable organic solvent.

Purify the final product through column chromatography and/or distillation to yield the desired

(2E,5Z)-stereoisomer.

II. Sensory Evaluation Protocol
A standardized sensory evaluation is crucial to assess the olfactory characteristics of

Pomarose in various applications.

Objective: To characterize the odor profile and performance of Pomarose in a hydroalcoholic

solution.

Materials:
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Pomarose solution (e.g., 1% in ethanol)

Standard fragrance blotters (mouillettes)

Controlled environment (odor-free room with controlled temperature and humidity)

Panel of trained sensory analysts

Procedure:

Preparation: Dip fragrance blotters into the Pomarose solution to a consistent depth and

allow the solvent to evaporate for a specified time (e.g., 10-15 seconds).

Initial Evaluation (Top Notes): Panelists evaluate the blotters immediately after preparation,

noting the initial "top notes."

Evaporation Study (Heart and Base Notes): The blotters are placed on a smelling strip stand

and evaluated at regular intervals (e.g., 30 minutes, 1 hour, 4 hours, 8 hours, 24 hours) to

assess the evolution of the fragrance profile (heart and base notes) and its tenacity.

Data Collection: Panelists record their observations on a standardized questionnaire, using

descriptive terms for the scent's character, intensity, and any changes over time.

III. Stability Testing Protocol
To ensure the integrity of Pomarose in a finished product, stability testing is performed under

various conditions.

Objective: To evaluate the stability of Pomarose in a representative cosmetic base (e.g., a

lotion or a hydroalcoholic spray).

Procedure:

Sample Preparation: Prepare multiple samples of the cosmetic product containing a known

concentration of Pomarose.

Storage Conditions: Store the samples under a range of conditions to simulate shelf-life and

consumer use:
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Accelerated Stability: High temperature (e.g., 40°C, 45°C) for a period of 1 to 3 months.

Real-Time Stability: Room temperature (e.g., 20-25°C) for the intended shelf-life of the

product (e.g., 12-36 months).

Light Exposure: Exposure to UV light to assess for potential discoloration or degradation.

Freeze-Thaw Cycles: Cycling between low and high temperatures (e.g., -10°C to 25°C) to

assess physical stability.

Evaluation: At specified time points, samples from each storage condition are evaluated for:

Olfactory Changes: Comparison with a control sample stored at low temperature (e.g.,

4°C).

Physical and Chemical Changes: Measurement of color, clarity, pH, and viscosity.

Packaging Compatibility: Observation of any interaction between the product and its

packaging.

Visualizations
Olfactory Signaling Pathway
The perception of odorants like Pomarose begins with the activation of olfactory receptors in

the nasal epithelium. This triggers a G-protein-mediated signaling cascade, leading to the

generation of an electrical signal that is sent to the brain.
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Caption: Olfactory signal transduction cascade initiated by an odorant.

Experimental Workflow for Fragrance Evaluation
The evaluation of a new fragrance ingredient like Pomarose follows a structured workflow from

initial characterization to application testing.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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